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Compound of Interest

Compound Name:
4-(1-Aminoethyl)benzoic acid

hydrochloride

Cat. No.: B1522607 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(1-Aminoethyl)benzoic acid
hydrochloride

This guide provides comprehensive safety information for 4-(1-Aminoethyl)benzoic acid
hydrochloride, tailored for researchers, scientists, and drug development professionals. The

following sections detail the hazards, handling procedures, and emergency responses

associated with this compound, ensuring a self-validating system of laboratory safety.

Hazard Identification and Classification
4-(1-Aminoethyl)benzoic acid hydrochloride is classified under the Globally Harmonized

System (GHS) as a skin sensitizer.[1] Understanding this classification is paramount for

implementing appropriate safety measures.

GHS Classification: Skin sensitization, Category 1.[1]

Signal Word: Warning.[1]

Hazard Statement: H317 - May cause an allergic skin reaction.[1]

The primary hazard associated with this compound is its potential to elicit an allergic skin

reaction upon contact. It is crucial to prevent skin exposure to mitigate this risk.
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Precautionary Statements
The following precautionary statements are mandated by the GHS classification and are

essential for safe handling:[1]

Prevention:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

Response:

P302+P352: IF ON SKIN: Wash with plenty of water.

P333+P317: If skin irritation or rash occurs: Get medical help.

P362+P364: Take off contaminated clothing and wash it before reuse.

Disposal:

P501: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.

Physical and Chemical Properties
While extensive data is not available in the provided resources, the following information is

pertinent for handling and storage.
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Property Data

Physical State Data not available.

Color Data not available.

Odor Data not available.

Melting/Freezing Point Data not available.

Boiling Point Data not available.

Table 1: Physical and Chemical Properties.

Safe Handling and Storage Protocols
Adherence to proper handling and storage protocols is the primary mechanism for preventing

exposure and ensuring laboratory safety.

Handling
Ventilation: Always handle 4-(1-Aminoethyl)benzoic acid hydrochloride in a well-

ventilated area, such as a chemical fume hood, to avoid inhalation of any dust or aerosols.[1]

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.[1]

Clothing: Wear protective clothing to prevent skin contact.[1]

Eye/Face Protection: Use safety goggles or a face shield to protect against splashes.[1]

Hygiene: Avoid contact with skin and eyes.[1] Wash hands thoroughly after handling.

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Incompatibilities: No specific incompatibility data is available.[1] However, as a general

precaution, store away from strong oxidizing agents.
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First-Aid and Emergency Procedures
In the event of accidental exposure, immediate and appropriate first-aid measures are critical.

Exposure Response Workflow
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Caption: Workflow for responding to accidental exposure.

Step-by-Step First-Aid Measures
If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[1]

Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[1]
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Following Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with soap and plenty of water. Consult a doctor if irritation or a rash develops.[1]

Following Eye Contact: Rinse the eyes with pure water for at least 15 minutes.[1]

Following Ingestion: Rinse the mouth with water.[1]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus if

necessary.[1]

Accidental Release
Personal Precautions: Use personal protective equipment and avoid dust formation.[1]

Environmental Precautions: Prevent the substance from entering drains or waterways if it is

safe to do so.[1]

Containment and Cleanup: Collect the spilled material and arrange for its disposal in

accordance with local regulations.[1]

Toxicological and Ecological Information
There is currently no available data on the acute toxicity (oral, dermal, inhalation), skin

corrosion/irritation, serious eye damage/irritation, respiratory sensitization, germ cell

mutagenicity, carcinogenicity, or reproductive toxicity of 4-(1-Aminoethyl)benzoic acid
hydrochloride.[1] Similarly, there is no information available regarding its ecological impact.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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